7-Chloro-2-(4-fluorobenzyl)-1-(4-hydroxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H15ClFNO4
• Molecular Weight: 435.8 g/mol
• IUPAC Name: 7-chloro-2-[(4-fluorophenyl)methyl]-1-(4-hydroxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H15ClFNO4/c25-15-5-10-19-18(11-15)22(29)20-21(14-3-8-17(28)9-4-14)27(24(30)23(20)31-19)12-13-1-6-16(26)7-2-13/h1-11,21,28H,12H2
• InChI Key: OVSCUDONUFCQPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=C(C=C5)O)F

Description

7-Chloro-2-(4-fluorobenzyl)-1-(4-hydroxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic derivative of the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione scaffold. Its structure features a 7-chloro substituent on the chromeno ring, a 4-hydroxyphenyl group at position 1, and a 4-fluorobenzyl moiety at position 2.

Preparation Methods

The synthesis of 7-Chloro-2-(4-fluorobenzyl)-1-(4-hydroxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves multiple steps, typically starting with the preparation of intermediate compounds. The synthetic route often includes:

Formation of the chromeno[2,3-c]pyrrole core: This step involves the cyclization of appropriate precursors under controlled conditions.

Introduction of the chloro and fluorobenzyl groups: These groups are introduced through substitution reactions using reagents such as chlorinating agents and fluorobenzyl halides.

Hydroxylation: The hydroxyphenyl group is introduced through hydroxylation reactions, often using oxidizing agents.

Industrial production methods may involve optimizing these steps for large-scale synthesis, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

7-Chloro-2-(4-fluorobenzyl)-1-(4-hydroxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The chloro and fluorobenzyl groups can undergo substitution reactions with nucleophiles, leading to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

7-Chloro-2-(4-fluorobenzyl)-1-(4-hydroxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It may be used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 7-Chloro-2-(4-fluorobenzyl)-1-(4-hydroxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to enzymes or receptors: This can modulate the activity of these proteins, leading to changes in cellular processes.

Interfering with DNA or RNA: This can affect gene expression and protein synthesis, leading to various biological effects.

Modulating signaling pathways: The compound may influence signaling pathways involved in cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

7-Chloro-1-(4-hydroxyphenyl)-2-phenethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Key Differences : The phenethyl group at position 2 replaces the 4-fluorobenzyl moiety in the target compound.
• Physicochemical Data: Melting Point: >295 °C Molecular Weight: 432.0 g/mol (C25H18ClNO4) IR Peaks: 1701 cm⁻¹ (C=O), 1647 cm⁻¹ (C=O) ¹H NMR: Aromatic protons at δ 7.95–7.89 (m, 3H), phenolic –OH at δ 9.53 .
• Synthesis Yield : 72% under optimized conditions .

7-Chloro-1-(4-fluorophenyl)-2-[2-(4-morpholinyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Key Differences : The 4-fluorophenyl group replaces the 4-hydroxyphenyl at position 1, and a morpholinylethyl chain substitutes the 4-fluorobenzyl at position 2.
• Implications : The morpholine ring introduces a tertiary amine, likely enhancing solubility in polar solvents. The 4-fluorophenyl group may reduce metabolic degradation compared to the hydroxylated analog .

7-Chloro-2-(4-methylpyridin-2-yl)-1-(3-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Key Differences : A nitro group at the 3-position of the phenyl ring and a methylpyridinyl group at position 2.
• The pyridinyl substituent may facilitate coordination with metal ions or biomolecules .

Biological Activity

7-Chloro-2-(4-fluorobenzyl)-1-(4-hydroxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has garnered attention due to its potential biological activities. This article explores its biological activity, including mechanisms of action, effects on various cell lines, and potential therapeutic applications.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes a chromeno-pyrrole scaffold. Its molecular formula is $C_{20}H_{17}ClFNO_3$, with a molecular weight of approximately 373.81 g/mol. The presence of the chloro and fluorobenzyl groups suggests potential interactions with biological targets.

Mechanisms of Biological Activity

Research indicates that this compound may exhibit antitumor properties through multiple mechanisms:

• Inhibition of Kinase Activity : Similar compounds have been shown to inhibit tyrosine kinases, which play a critical role in cancer cell proliferation and survival. The interaction with ATP-binding sites of growth factor receptors like EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor) suggests that 7-chloro derivatives could similarly affect these pathways .
• Antioxidant Properties : The presence of hydroxyphenyl groups may confer antioxidant capabilities, which can protect cells from oxidative stress and contribute to the overall antitumor effect .

Biological Activity Data

A summary of biological activity findings related to similar compounds is presented in Table 1. This highlights the antiproliferative effects observed in various cancer cell lines.

Compound Name	Cell Line Tested	IC50 (μM)	Mechanism of Action
4-Amino-3-chloro-1H-pyrrole-2,5-dione	HCT-116 (Colon Cancer)	0.001–0.002	EGFR Inhibition
7-Chloro-2-(4-fluorobenzyl)-1-(4-hydroxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	MCF-7 (Breast Cancer)	TBD	Antioxidant Activity
4-Amino-3-chloro-1H-pyrrole-2,5-dione	SW-620 (Colon Cancer)	0.001–0.002	VEGFR Inhibition

Case Studies

Several studies have investigated the biological activity of related compounds:

• Antiproliferative Effects : In vitro studies demonstrated that compounds with similar structural features inhibited the growth of various cancer cell lines including breast and colon cancers. For instance, 4-amino derivatives were effective against HCT-116 and SW-620 cells with IC50 values in the nanomolar range .
• In Vivo Studies : Animal models have shown promise for these compounds in reducing tumor size when administered at specific dosages, suggesting their potential as therapeutic agents in oncology .